4-(N-butyl-N-methylsulfamoyl)-N-(5-propyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-[butyl(methyl)sulfamoyl]-N-(5-propyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H30N4O3S2.ClH/c1-4-6-13-24(3)30(27,28)17-9-7-16(8-10-17)20(26)23-21-22-18-11-14-25(12-5-2)15-19(18)29-21;/h7-10H,4-6,11-15H2,1-3H3,(H,22,23,26);1H
• InChI Key: GBXAVFOEZIEUQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CN(CC3)CCC.Cl
• Molecular Formula: C21H31ClN4O3S2
• Molecular Weight: 487.1 g/mol

Description

4-(N-butyl-N-methylsulfamoyl)-N-(5-propyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H31ClN4O3S2 and its molecular weight is 487.07. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation in Heterocyclic Carboxamides

A study focused on the synthesis and evaluation of heterocyclic analogues of 1192U90, specifically investigating various heterocyclic carboxamides as potential antipsychotic agents. The compounds were assessed for their binding affinity to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, along with their in vivo effectiveness in inhibiting apomorphine-induced climbing response in mice. Notably, derivatives 16 and 29 demonstrated potent in vivo activities and were less active in behavioral models predictive of extrapyramidal side effects, indicating their potential as backup compounds for antipsychotic treatments (Norman et al., 1996).

Exploration of Heterocyclic Compounds in Biological Activity

Research has been conducted on the synthesis of a novel series of heterocyclic compounds, specifically N-(4-phenylthiazol-2-yl)-2-(3-(pyridin-4-yl)-[1,2,4]triazolo[3,4- b][1,3,4]thiadiazol-6-yl)benzamide derivatives. These compounds were synthesized and characterized through various spectroscopic methods, and their antibacterial and antifungal activities were evaluated against different bacterial and fungal strains, showcasing the relevance of heterocyclic compounds in medicinal chemistry (Patel & Patel, 2015).

Investigation of Factor Xa Inhibitors

A study explored factor Xa inhibitors, synthesizing a series of compounds and analyzing their in vitro inhibitory activities against factor Xa and coagulation. Among these compounds, specific derivatives demonstrated potent inhibitory activities when administered orally to rats, highlighting the potential therapeutic applications of these compounds in treating conditions related to coagulation (Haginoya et al., 2004).